Cas no 1177272-46-6 (1-(4-bromothiophen-2-yl)methylpiperazine)

• Product Name: 1-(4-bromothiophen-2-yl)methylpiperazine
• CAS No: 1177272-46-6
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• CID: 1031914
• PubChem ID: 45791291
• Update Time: 2025-07-20

1-(4-bromothiophen-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromothiophen-2-yl)methyl)piperazine
• 1-[(4-bromothiophen-2-yl)methyl]piperazine
• 1-[(4-bromo-2-thienyl)methyl]piperazine
• AK124381
• Ambcb4191652
• BP-11166
• KB-212295
• MolPort-013-950-995
• 1-(4-bromothiophen-2-yl)methylpiperazine
• AKOS010287488
• 1-[(4-Bromo-2-thienyl)methyl]piperazine, AldrichCPR
• Piperazine, 1-[(4-bromo-2-thienyl)methyl]-
• BS-19486
• EN300-1895507
• CXB27246
• CS-0441616
• DTXSID50672514
• 1177272-46-6
• DB-336620

• MDL： MFCD09055397
• Inchi： 1S/C9H13BrN2S/c10-8-5-9(13-7-8)6-12-3-1-11-2-4-12/h5,7,11H,1-4,6H2
• InChI Key： KCJXRDRIUQICIC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 259.99828g/mol
• Monoisotopic Mass: 259.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-(4-bromothiophen-2-yl)methylpiperazine

Research Brief on 1-(4-bromothiophen-2-yl)methylpiperazine (CAS: 1177272-46-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-bromothiophen-2-yl)methylpiperazine (CAS: 1177272-46-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This heterocyclic compound, featuring a bromothiophene moiety linked to a methylpiperazine group, exhibits unique physicochemical properties that make it a valuable scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable applications of 1-(4-bromothiophen-2-yl)methylpiperazine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and the bromothiophene moiety in this compound provides an excellent handle for further functionalization via cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which showed promising activity against myeloproliferative neoplasms. The researchers highlighted the compound's ability to improve pharmacokinetic properties, such as solubility and metabolic stability, compared to earlier analogs.

In addition to its applications in oncology, this compound has shown potential in central nervous system (CNS) drug discovery. The methylpiperazine group is a common pharmacophore in many CNS-active drugs, contributing to blood-brain barrier penetration. Recent preclinical studies have explored derivatives of 1-(4-bromothiophen-2-yl)methylpiperazine as potential serotonin receptor modulators for the treatment of depression and anxiety disorders. The bromine atom at the 4-position of the thiophene ring allows for further structural diversification, enabling the fine-tuning of receptor selectivity and potency.

The synthetic accessibility of 1-(4-bromothiophen-2-yl)methylpiperazine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This advancement is particularly significant for industrial applications, as it addresses the growing demand for sustainable pharmaceutical manufacturing processes. The new protocol employs greener solvents and catalytic systems while maintaining high purity standards required for pharmaceutical intermediates.

From a safety and toxicological perspective, recent in vitro and in vivo studies have provided valuable data on the compound's biological profile. While the parent compound shows moderate cytotoxicity at high concentrations, its derivatives exhibit improved safety margins when properly modified. Structure-activity relationship (SAR) studies have identified key modifications that can enhance therapeutic indices, particularly by reducing off-target effects. These findings are crucial for guiding future drug development efforts using this chemical scaffold.

Looking forward, 1-(4-bromothiophen-2-yl)methylpiperazine continues to be a promising candidate for further medicinal chemistry exploration. Its unique combination of synthetic versatility and biological relevance positions it as a valuable tool in the drug discovery toolkit. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a fragment in fragment-based drug design. As the pharmaceutical industry increasingly focuses on targeted therapies and personalized medicine, this compound and its derivatives are likely to play an important role in the development of next-generation therapeutics.